Cas no 107016-79-5 (Octanoic acid,8,8'-dithiobis-)

• Product Name: Octanoic acid,8,8'-dithiobis-
• CAS No: 107016-79-5
• MF: C₁₆H₃₀O₄S₂
• MW: 350.537003040314
• CID: 134643
• PubChem ID: 22572375
• Update Time: 2025-04-19

Octanoic acid,8,8'-dithiobis- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,8,8'-dithiobis-
• 7-CARBOXYHEPTYL DISULFIDE
• 8-(7-carboxyheptyldisulfanyl)octanoic acid
• Octanoic acid,8,8'-dithiobis
• 7-Carboxyheptyldisulfide8,8'-Dithiodioctanoicacid
• SCHEMBL3685283
• 107016-79-5
• 8,8'-Disulfanediyldioctanoic acid
• DTXSID80626621

• Inchi： 1S/C16H30O4S2/c17-15(18)11-7-3-1-5-9-13-21-22-14-10-6-2-4-8-12-16(19)20/h1-14H2,(H,17,18)(H,19,20)
• InChI Key： VMTVUDJOOMHKPO-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC(=O)O)SCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 350.15900
• Monoisotopic Mass: 350.15855178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.20000
• LogP: 5.21820